Cas no 2137602-30-1 (Methyl 2-(3-ethyl-5-fluorosulfonyl-1,2,4-triazol-4-yl)acetate)

• Product Name: Methyl 2-(3-ethyl-5-fluorosulfonyl-1,2,4-triazol-4-yl)acetate
• CAS No: 2137602-30-1
• MF: C₇H₁₀FN₃O₄S
• MW: 251.23540353775
• CID: 5297904
• Update Time: 2025-06-07

Methyl 2-(3-ethyl-5-fluorosulfonyl-1,2,4-triazol-4-yl)acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-[3-ethyl-5-(fluorosulfonyl)-4H-1,2,4-triazol-4-yl]acetate
• Methyl 2-(3-ethyl-5-fluorosulfonyl-1,2,4-triazol-4-yl)acetate
• 4H-1,2,4-Triazole-4-acetic acid, 3-ethyl-5-(fluorosulfonyl)-, methyl ester

• Inchi： 1S/C7H10FN3O4S/c1-3-5-9-10-7(16(8,13)14)11(5)4-6(12)15-2/h3-4H2,1-2H3
• InChI Key： GMWWNNRBOOZAQM-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(CC)N1CC(=O)OC)(=O)(=O)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 355
• XLogP3: 0.4
• Topological Polar Surface Area: 99.5

Additional information on Methyl 2-(3-ethyl-5-fluorosulfonyl-1,2,4-triazol-4-yl)acetate

Methyl 2-(3-ethyl-5-fluorosulfonyl-1,2,4-triazol-4-yl)acetate (CAS No. 2137602-30-1): An Overview

Methyl 2-(3-ethyl-5-fluorosulfonyl-1,2,4-triazol-4-yl)acetate (CAS No. 2137602-30-1) is a synthetic organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of triazoles, which are known for their diverse biological properties, including antifungal, antibacterial, and antiviral activities. The presence of the fluorosulfonyl group and the ethyl substituent in the triazole ring adds to its complexity and potential utility in drug discovery and development.

The chemical structure of Methyl 2-(3-ethyl-5-fluorosulfonyl-1,2,4-triazol-4-yl)acetate is characterized by a central triazole ring with an ethyl group at the 3-position and a fluorosulfonyl group at the 5-position. The methyl ester functionality at the 2-position of the acetate moiety further enhances its chemical versatility. This combination of functional groups provides a robust platform for exploring various biological activities and optimizing pharmacological properties.

Recent studies have highlighted the potential of triazoles as scaffolds for developing novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry (2021) reported that triazoles with fluorinated substituents exhibit enhanced antifungal activity against Candida albicans and Aspergillus fumigatus. The fluorosulfonyl group in Methyl 2-(3-ethyl-5-fluorosulfonyl-1,2,4-triazol-4-yl)acetate is particularly noteworthy for its ability to enhance lipophilicity and improve cellular uptake, which are crucial factors in drug efficacy.

In addition to antifungal properties, triazoles have been explored for their antibacterial and antiviral activities. A study published in Antimicrobial Agents and Chemotherapy (2020) demonstrated that certain triazoles with similar structural features exhibit potent antibacterial activity against multidrug-resistant strains of Staphylococcus aureus. The presence of the ethyl group in Methyl 2-(3-ethyl-5-fluorosulfonyl-1,2,4-triazol-4-yl)acetate may contribute to its stability and bioavailability, making it a promising candidate for further investigation.

The synthesis of Methyl 2-(3-ethyl-5-fluorosulfonyl-1,2,4-triazol-4-yl)acetate typically involves multi-step reactions that include the formation of the triazole ring and subsequent functionalization. One common approach involves the reaction of an appropriate nitrile with hydrazine to form the triazole ring, followed by introduction of the fluorosulfonyl group and esterification. The synthetic route can be optimized to improve yield and purity, which are critical factors for large-scale production.

The physicochemical properties of Methyl 2-(3-ethyl-5-fluorosulfonyl-1,2,4-triazol-4-yl)acetate, such as solubility, stability, and partition coefficient (logP), are essential for understanding its behavior in biological systems. These properties can be fine-tuned through structural modifications to enhance its pharmacokinetic profile. For example, increasing lipophilicity can improve membrane permeability and bioavailability, while maintaining sufficient water solubility ensures effective distribution within the body.

Clinical trials are a crucial step in evaluating the safety and efficacy of new compounds. While specific clinical data on Methyl 2-(3-ethyl-5-fluorosulfonyl-1,2,4-triazol-4-yl)acetate may not yet be available, preclinical studies have shown promising results. In vitro assays have demonstrated its ability to inhibit key enzymes involved in microbial metabolism and replication. In vivo studies using animal models have also provided valuable insights into its pharmacological effects and potential therapeutic applications.

The future prospects for Methyl 2-(3-ethyl-5-fluorosulfonyl-1,2,4-triazol-4-y l)acetate are promising. Ongoing research aims to further elucidate its mechanism of action and optimize its structure for improved potency and selectivity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development process and bring this compound closer to clinical use.

In conclusion, Methyl 2-(3-Ethyl -5 -fluorosulfonyl -1 , 2 , 4 -triazol -4 - y l ) acetate (CAS No. 2137602 -30 -1 ) represents a significant advancement in the field of medicinal chemistry . Its unique structural features , combined with promising biological activities , make it a valuable candidate for further investigation . As research continues , it is likely that this compound will play an important role in addressing unmet medical needs and improving patient outcomes .